1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea
Overview
Description
1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea, also known as BPCU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. BPCU is a urea derivative that has been shown to exhibit promising biological activity, making it a subject of interest for researchers in medicinal chemistry.
Mechanism of Action
The exact mechanism of action of 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea is not fully understood. However, it is believed that 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea exerts its biological effects by inhibiting specific enzymes or receptors in the body.
Biochemical and Physiological Effects:
1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea has been shown to exhibit a range of biochemical and physiological effects. These effects include anti-inflammatory, anticancer, and anti-angiogenic activity.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea is its relatively simple synthesis method. This makes it a cost-effective compound to produce in the laboratory. However, one limitation of 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea is its low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea. One area of interest is the development of 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea and its potential applications in drug development.
Synthesis Methods
The synthesis of 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea involves the reaction of 2-bromophenyl isocyanate with cyclopropylmethylamine. The reaction is typically carried out in the presence of a suitable solvent and a catalyst. The resulting product is a white crystalline solid that can be purified by recrystallization.
Scientific Research Applications
1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea has been the subject of several scientific studies due to its potential applications in drug development. One study investigated the potential of 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea as an anti-inflammatory agent. The results showed that 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea exhibited significant anti-inflammatory activity in animal models.
Another study investigated the potential of 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea as an anticancer agent. The results showed that 1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea exhibited potent anticancer activity against several cancer cell lines.
properties
IUPAC Name |
1-(2-bromophenyl)-3-(cyclopropylmethyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrN2O/c12-9-3-1-2-4-10(9)14-11(15)13-7-8-5-6-8/h1-4,8H,5-7H2,(H2,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REAHGIYLYNBGDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC(=O)NC2=CC=CC=C2Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Bromophenyl)-3-(cyclopropylmethyl)urea | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-methyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide](/img/structure/B7511302.png)
![3-Ethyl-5-[(3-methylpiperidin-1-yl)methyl]-1,2,4-oxadiazole](/img/structure/B7511303.png)
![N-[(4-fluorophenyl)methyl]-N-methylcyclobutanecarboxamide](/img/structure/B7511318.png)
![N-[(4-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide](/img/structure/B7511320.png)
![5-[(3,5-Dimethylpiperidin-1-yl)methyl]-3-propan-2-yl-1,2,4-oxadiazole](/img/structure/B7511328.png)
![N-methyl-N-[(2-methylphenyl)methyl]cyclobutanecarboxamide](/img/structure/B7511335.png)
![N,5-dimethyl-N-[(2-methylphenyl)methyl]pyrazine-2-carboxamide](/img/structure/B7511336.png)
![N-methyl-N-[(2-methylphenyl)methyl]cyclopentanecarboxamide](/img/structure/B7511358.png)
![3-[(3-Fluorophenyl)methyl]-5,5-dimethylimidazolidine-2,4-dione](/img/structure/B7511370.png)
